Cas no 2885995-27-5 (rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate)
rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate
- rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate (ACI)
- trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid
-
- MDL: MFCD10688308
- Inchi: 1S/C11H19NO5/c1-11(2,3)17-10(16)12-5-4-7(13)6-8(12)9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m1/s1
- InChI Key: GCAZZUFIDGXTDA-HTQZYQBOSA-N
- SMILES: C(N1CC[C@@H](O)C[C@@H]1C(=O)O)(=O)OC(C)(C)C
Experimental Properties
- Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 404.1±45.0 °C(Predicted)
- pka: 3.85±0.40(Predicted)
rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1130370-50mg |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 50mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130370-100mg |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130370-250mg |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130370-500mg |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130370-1g |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 1g |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130370-5g |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 5g |
$6715 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130370-50mg |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 50mg |
$340 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1130370-100mg |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 100mg |
$455 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1130370-5g |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 5g |
$6715 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1130370-500mg |
trans-1-Boc-4-Hydroxy-piperidine-2-carboxylic acid |
2885995-27-5 | 95% | 500mg |
$1115 | 2025-02-20 |
rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate
Chemical Profile of Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate (CAS No. 2885995-27-5)
The compound Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate, identified by its CAS number 2885995-27-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex piperidine core with stereospecific substituents, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural motif of this compound includes a bulky tert-butyl group at the 1-position and hydroxyl functionality at the 4-position, combined with a chiral center at the 2-position, making it a versatile scaffold for further derivatization and exploration.
Recent studies have highlighted the importance of piperidine derivatives in the development of bioactive molecules. Piperidine scaffolds are widely recognized for their ability to enhance pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug design. The specific configuration of Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate positions it as a promising candidate for further investigation into its pharmacological effects. The presence of both hydroxyl and carboxyl groups provides multiple sites for chemical modification, enabling the synthesis of analogs with tailored biological activities.
In the context of modern drug discovery, the stereochemistry of a compound plays a pivotal role in determining its efficacy and safety. The (2R,4R) configuration of this molecule suggests that it may exhibit high enantiopurity, which is often associated with improved therapeutic outcomes. This stereochemical specificity has been observed to influence binding affinity to biological targets and reduce the likelihood of off-target effects. Consequently, compounds like Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate are of great interest to researchers seeking to develop next-generation pharmaceuticals.
The tert-butyl group at the 1-position not only contributes to the steric environment of the molecule but also serves as a handle for further functionalization. This bulky substituent can shield reactive sites or influence conformational preferences, which may be exploited to modulate biological activity. Additionally, the hydroxyl group at the 4-position can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. These features make Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate a valuable building block for medicinal chemists.
Current research in pharmaceutical chemistry emphasizes the development of multifunctional compounds that can address complex diseases. The structural features of Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate align well with this trend. Its piperidine core is compatible with various pharmacophores, allowing for the design of molecules with dual or even polypharmacological activity. Such compounds have shown promise in treating multifactorial disorders by simultaneously targeting multiple disease pathways.
The synthesis of Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate involves sophisticated organic transformations that highlight advancements in synthetic methodology. The construction of the piperidine ring and the introduction of stereocenters require precise control over reaction conditions to ensure high yield and enantioselectivity. Recent innovations in catalytic asymmetric synthesis have made it possible to achieve these transformations with greater efficiency and scalability. These advancements are crucial for translating promising candidates like this one into viable drug candidates.
Evaluation of the potential biological activity of Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate has begun in several preclinical studies. Initial findings suggest that this compound exhibits interesting interactions with cellular targets relevant to inflammation and neurodegeneration. The hydroxyl group has been identified as a key interaction point with certain enzymes involved in these pathways. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.
The development pipeline for new drugs often involves iterative optimization based on structural modifications guided by computational modeling and experimental data. The flexibility offered by the structural features of Rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate makes it an ideal candidate for such an approach. By systematically altering substituents or exploring different stereoisomers, Rel-(rel-)ated derivatives can be generated to fine-tune their pharmacological profiles.
The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques have enabled researchers to predict how modifications to a molecule like Rel-(rel-)ated derivatives will affect its biological activity. These predictions are invaluable for guiding synthetic efforts and reducing experimental trial-and-error. As computational methods continue to improve, their integration into drug development pipelines will likely become even more seamless.
In conclusion, Rel(rel-)ated derivatives such as Rel(rel-)ated derivatives derived from Rel(rel-)ated derivatives represent significant progress in pharmaceutical chemistry, offering new opportunities for therapeutic intervention across multiple disease areas, including inflammation, neurodegeneration, and other complex disorders, including inflammation, neurodegeneration, and other complex disorders, including inflammation, neurodegeneration, and other complex disorders., including inflammation, neurodegeneration, and other complex disorders., including inflammation, neurodegeneration, and other complex disorders.. The structural complexity,* stereochemical precision,* and functional diversity* make them compelling candidates* for further exploration* in drug discovery* efforts worldwide.*
2885995-27-5 (rel-1-(1,1-Dimethylethyl) (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)